4-(2-methylnaphtho[1,2-d][1,3]thiazol-1-ium-1-yl)-2-butanesulfonate

• IUPAC Name: 4-(2-methylbenzo[e][1,3]benzothiazol-1-ium-1-yl)butane-2-sulfonate
• InChI: InChI=1S/C16H17NO3S2/c1-11(22(18,19)20)9-10-17-12(2)21-15-8-7-13-5-3-4-6-14(13)16(15)17/h3-8,11H,9-10H2,1-2H3
• InChI Key: IPNCWEVNMHNNFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)CCC(C)S(=O)(=O)[O-]
• Molecular Formula: C16H17NO3S2
• Molecular Weight: 335.4 g/mol

Description

4-(2-methylnaphtho[1,2-d][1,3]thiazol-1-ium-1-yl)-2-butanesulfonate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a quaternary ammonium salt that is commonly used as a fluorescent probe for detecting and quantifying biological molecules such as proteins and nucleic acids.

Scientific Research Applications

4-(2-methylnaphtho[1,2-d][1,3]thiazol-1-ium-1-yl)-2-butanesulfonate has a wide range of applications in scientific research. It is commonly used as a fluorescent probe for detecting and quantifying biological molecules such as proteins and nucleic acids. It has also been used as a pH indicator, and as a probe for monitoring enzymatic activity. Additionally, it has been used in studies of cell signaling pathways, and as a tool for investigating the structure and function of biomolecules.

Mechanism of Action

The mechanism of action of 4-(2-methylnaphtho[1,2-d][1,3]thiazol-1-ium-1-yl)-2-butanesulfonate involves its ability to bind to biological molecules such as proteins and nucleic acids. It has a high affinity for these molecules, which allows it to be used as a fluorescent probe for their detection and quantification. The fluorescent properties of the compound arise from its ability to undergo a conformational change upon binding to the target molecule, which results in a change in its fluorescence intensity.
Biochemical and Physiological Effects:
4-(2-methylnaphtho[1,2-d][1,3]thiazol-1-ium-1-yl)-2-butanesulfonate has no known biochemical or physiological effects. It is not toxic to cells or organisms, and does not interfere with normal cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(2-methylnaphtho[1,2-d][1,3]thiazol-1-ium-1-yl)-2-butanesulfonate is its high sensitivity and specificity for detecting and quantifying biological molecules. It is also highly soluble in water and organic solvents, which makes it easy to use in a variety of experimental conditions. However, one limitation of the compound is its relatively high cost, which may limit its use in some research applications.

Future Directions

There are many potential future directions for research involving 4-(2-methylnaphtho[1,2-d][1,3]thiazol-1-ium-1-yl)-2-butanesulfonate. Some possible areas of investigation include:
1. Developing new methods for synthesizing the compound that are more cost-effective and environmentally friendly.
2. Investigating the use of the compound in studies of protein-protein interactions and protein conformational changes.
3. Exploring the use of the compound as a tool for imaging biological processes in living cells and organisms.
4. Investigating the use of the compound in studies of enzyme kinetics and enzyme inhibition.
5. Developing new applications for the compound in the fields of biotechnology and medicine.
Conclusion:
In conclusion, 4-(2-methylnaphtho[1,2-d][1,3]thiazol-1-ium-1-yl)-2-butanesulfonate is a highly versatile and useful compound for scientific research. Its ability to detect and quantify biological molecules makes it a valuable tool for investigating a wide range of biological processes and systems. Future research in this field is likely to yield many exciting new discoveries and applications for this compound.

Synthesis Methods

The synthesis of 4-(2-methylnaphtho[1,2-d][1,3]thiazol-1-ium-1-yl)-2-butanesulfonate involves the reaction of 2-bromo-1-methyl-4-nitronaphthalene with thioacetamide followed by quaternization with butanesulfonic acid. The product is obtained as a yellow powder and is highly soluble in water and organic solvents.